Cas no 1804932-10-2 (Ethyl 3-cyano-5-difluoromethoxy-2-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 3-cyano-5-difluoromethoxy-2-(trifluoromethylthio)benzoate
• CAS No: 1804932-10-2
• MF: C₁₂H₈F₅NO₃S
• MW: 341.253839492798
• CID: 4955881
• Update Time: 2025-05-21

Ethyl 3-cyano-5-difluoromethoxy-2-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-difluoromethoxy-2-(trifluoromethylthio)benzoate

• Inchi： 1S/C12H8F5NO3S/c1-2-20-10(19)8-4-7(21-11(13)14)3-6(5-18)9(8)22-12(15,16)17/h3-4,11H,2H2,1H3
• InChI Key： HLTMIBNUCDGDER-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(C#N)=CC(=CC=1C(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 436
• XLogP3: 4.5
• Topological Polar Surface Area: 84.6

Additional information on Ethyl 3-cyano-5-difluoromethoxy-2-(trifluoromethylthio)benzoate

Comprehensive Overview of Ethyl 3-cyano-5-difluoromethoxy-2-(trifluoromethylthio)benzoate (CAS No. 1804932-10-2)

The compound Ethyl 3-cyano-5-difluoromethoxy-2-(trifluoromethylthio)benzoate (CAS No. 1804932-10-2) is a highly specialized fluorinated benzoate derivative that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. Its unique molecular structure, featuring cyano, difluoromethoxy, and trifluoromethylthio functional groups, makes it a versatile building block for synthesizing advanced materials and bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications due to its enhanced stability and reactivity under various conditions.

In recent years, the demand for fluorinated compounds like Ethyl 3-cyano-5-difluoromethoxy-2-(trifluoromethylthio)benzoate has surged, driven by their critical role in drug discovery and crop protection. The compound's electron-withdrawing properties and lipophilicity make it particularly valuable for designing molecules with improved bioavailability and target specificity. As the pharmaceutical industry shifts toward precision medicine, such intermediates are pivotal in developing next-generation therapeutics for conditions like inflammatory diseases and metabolic disorders.

From a synthetic chemistry perspective, CAS No. 1804932-10-2 exemplifies the growing trend of incorporating fluorine atoms into organic frameworks to modulate physicochemical properties. The difluoromethoxy and trifluoromethylthio groups in this compound are known to enhance metabolic stability and binding affinity, respectively. These attributes align with the broader industry focus on sustainable chemistry and green synthesis, as researchers seek to minimize environmental impact while maximizing efficiency.

The agrochemical sector also benefits from the unique characteristics of Ethyl 3-cyano-5-difluoromethoxy-2-(trifluoromethylthio)benzoate. Its structural motifs are frequently employed in the development of novel pesticides and herbicides, where fluorine substitution is leveraged to improve pest resistance and environmental persistence. With global agriculture facing challenges like climate change and pest resistance, such innovations are critical for ensuring food security.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely used to characterize CAS No. 1804932-10-2, ensuring its purity and consistency for industrial applications. The compound's synthetic pathways often involve multi-step reactions, including esterification and halogenation, which are optimized for scalability and yield. These processes are frequently discussed in academic literature and patent filings, reflecting the compound's commercial and scientific relevance.

Looking ahead, Ethyl 3-cyano-5-difluoromethoxy-2-(trifluoromethylthio)benzoate is poised to play a pivotal role in advancing material science and biotechnology. Its applications extend beyond traditional domains, with emerging uses in electronic materials and catalysis. As industries prioritize innovation and sustainability, this compound exemplifies the synergy between molecular design and functional performance.